Cas no 2877643-34-8 (2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 2877643-34-8
• MF: C₁₅H₁₄BrN₅O
• MW: 360.208561420441
• CID: 5309268
• PubChem ID: 165433584
• Update Time: 2025-10-28

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one
• AKOS040859151
• 2877643-34-8
• F6677-3839
• 2-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C15H14BrN5O/c16-12-6-17-20(10-12)9-11-7-19(8-11)14-5-15(22)21-4-2-1-3-13(21)18-14/h1-6,10-11H,7-9H2
• InChI Key： PGWVPBXAHQAVEF-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C=C(N1CC(CN3C=C(Br)C=N3)C1)N=2

Computed Properties

• Exact Mass: 359.03817g/mol
• Monoisotopic Mass: 359.03817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 515.9±60.0 °C(Predicted)
• pka: 2.80±0.40(Predicted)

Additional information on 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one

Introduction to 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2877643-34-8)

2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2877643-34-8) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular framework integrates multiple nitrogen-containing rings, including a pyrazole, an azetidine, and a pyrido[1,2-a]pyrimidine core, which endows it with unique electronic and steric properties. These features make it a promising scaffold for the development of novel bioactive molecules targeting various therapeutic pathways.

The compound's structure is characterized by a 4-bromo-substituted pyrazole moiety, which is a common pharmacophore in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. The presence of the methylated azetidine ring further enhances its potential as a drug candidate by introducing conformational flexibility and modulating binding affinity. The pyrido[1,2-a]pyrimidine component is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, often associated with bioactivities ranging from antiviral to anticancer effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets implicated in diseases such as cancer and inflammatory disorders. The structural motifs present in 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one make it an attractive candidate for such applications. Specifically, the combination of the pyrazole and pyrido[1,2-a]pyrimidine rings can mimic natural product scaffolds known to exhibit kinase inhibition activity. This has led to its investigation as a potential lead compound in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.

One of the most compelling aspects of this compound is its potential for further derivatization. The bromine atom on the pyrazole ring serves as an excellent handle for cross-coupling reactions, allowing chemists to introduce diverse substituents and explore new chemical space. Similarly, the azetidine ring can be modified through various functionalization strategies, enabling the tuning of physicochemical properties such as solubility and metabolic stability. These features are critical for optimizing drug-like characteristics and improving pharmacokinetic profiles.

Recent studies have begun to elucidate the biological activity of related scaffolds, providing insights into the potential mechanisms of action of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one. For instance, computational modeling studies have suggested that the compound may interact with protein targets through hydrogen bonding networks and hydrophobic interactions. These interactions are often key determinants of binding affinity and specificity. Additionally, preliminary experimental data indicate that derivatives of this scaffold exhibit inhibitory activity against certain kinases, reinforcing its promise as a starting point for drug development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves key transformations such as cyclization reactions to form the heterocyclic cores and palladium-catalyzed cross-coupling reactions to introduce the brominated pyrazole moiety. The efficiency and scalability of these synthetic routes are crucial for advancing preclinical studies and eventual clinical development. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater precision and yield, facilitating their exploration in medicinal chemistry.

The pharmacological profile of 2-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-4H-pyrido[1,2-a]pyrimidin-4-one is still under active investigation. However, its structural features suggest potential applications in multiple therapeutic areas. For example, the presence of both kinase inhibition and antimicrobial activity in related compounds indicates that this molecule may have broad-spectrum bioactivity. Further research is needed to validate these hypotheses through rigorous biochemical assays and cell-based assays.

In conclusion,2-{3-[ ( 4 - b r o m o - 1 H - p y r a z o l e - 1 - y l ) m e t h y l ] a z e t i d i n e - 1 - y l } - 4 H - p y r i d o [ 1 , 2 - a ] p y r i m i d i n e - 4 - o n e (CAS No. 2877643-34-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its complex heterocyclic architecture and diverse functional groups make it an excellent candidate for further exploration as a lead molecule in drug discovery efforts aimed at addressing unmet medical needs.